Cas no 89209-06-3 (2,1,3-Benzothiadiazole, 5-(1,1-dimethylethyl)-)
89209-06-3 structure
Product Name:2,1,3-Benzothiadiazole, 5-(1,1-dimethylethyl)-
CAS No:89209-06-3
MF:C10H12N2S
MW:192.280680656433
CID:608711
PubChem ID:13114405
Update Time:2025-04-19
2,1,3-Benzothiadiazole, 5-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole, 5-(1,1-dimethylethyl)-
- 5-tert-butyl-2,1,3-benzothiadiazole
- DTXSID10519012
- 89209-06-3
- SCHEMBL2627056
-
- Inchi: 1S/C10H12N2S/c1-10(2,3)7-4-5-8-9(6-7)12-13-11-8/h4-6H,1-3H3
- InChI Key: ABUUMNMASDJLCF-UHFFFAOYSA-N
- SMILES: S1N=C2C=CC(=CC2=N1)C(C)(C)C
Computed Properties
- Exact Mass: 192.07211956g/mol
- Monoisotopic Mass: 192.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 54Ų
2,1,3-Benzothiadiazole, 5-(1,1-dimethylethyl)- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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